BENGH@ Methodological & Application

Check Availability & Pricing

Application Note: Determination of A-315675
Inhibition Constant (Ki) in Enzymatic Assays

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: A-315675

Cat. No.: B1664738

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for determining the inhibition constant (Ki)
of A-315675, a potent inhibitor of influenza virus neuraminidase. A-315675 is a pyrrolidine-
based compound that has demonstrated effective inhibition against both influenza A and B
strain neuraminidases.[1][2] This application note includes the mechanism of action, a
summary of inhibitory activity, and a comprehensive protocol for an in vitro enzymatic assay to
calculate the IC50 and subsequently the Ki value of A-315675.

Mechanism of Action

Influenza neuraminidase is a viral surface glycoprotein that plays a crucial role in the viral life
cycle.[2] It facilitates the release of newly synthesized virions from infected host cells by
cleaving terminal sialic acid residues from glycoconjugates on the cell surface.[2] By inhibiting
neuraminidase, A-315675 prevents the release of progeny virus particles, thereby halting the
spread of infection.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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